Cas no 160807-83-0 (Urea,N,N'-bis[(2-chlorophenyl)phenylmethyl]-)

• Product Name: Urea,N,N'-bis[(2-chlorophenyl)phenylmethyl]-
• CAS No: 160807-83-0
• MF: C₂₇H₂₂Cl₂N₂O
• MW: 461.382384777069
• CID: 213771
• PubChem ID: 2851605
• Update Time: 2025-04-19

Urea,N,N'-bis[(2-chlorophenyl)phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N,N'-bis[(2-chlorophenyl)phenylmethyl]-
• 1,3-bis[(2-chlorophenyl)-phenylmethyl]urea
• 5547-14-8
• Oprea1_303665
• 160807-83-0
• Urea, N,N'-bis((2-chlorophenyl)phenylmethyl)-
• N,N'-Bis((2-chlorophenyl)phenylmethyl)urea
• N,N'-Bis[(2-chlorophenyl)(phenyl)methyl]carbamimidic acid
• DTXSID30936404

• Inchi： 1S/C27H22Cl2N2O/c28-23-17-9-7-15-21(23)25(19-11-3-1-4-12-19)30-27(32)31-26(20-13-5-2-6-14-20)22-16-8-10-18-24(22)29/h1-18,25-26H,(H2,30,31,32)
• InChI Key： RCYJLGRUFPHWRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC=CC=1)NC(NC(C1C=CC=CC=1)C1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 460.1109187g/mol
• Monoisotopic Mass: 460.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 41.1Ų